Cas no 622360-97-8 ((2Z)-2-(4-ethylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate)

• Product Name: (2Z)-2-(4-ethylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate
• CAS No: 622360-97-8
• MF: C₂₂H₁₆O₅
• MW: 360.359446525574
• CID: 5418255
• Update Time: 2025-07-02

(2Z)-2-(4-ethylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate
• (2Z)-2-(4-ethylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate

• Inchi： 1S/C22H16O5/c1-2-14-5-7-15(8-6-14)12-20-21(23)17-10-9-16(13-19(17)27-20)26-22(24)18-4-3-11-25-18/h3-13H,2H2,1H3/b20-12-
• InChI Key： GICSFXDLCDZTLR-NDENLUEZSA-N
• SMILES： O1C=CC=C1C(OC1C=C2O/C(=C\C3=CC=C(CC)C=C3)/C(=O)C2=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(4-ethylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate

Comprehensive Analysis of (2Z)-2-(4-ethylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate (CAS No. 622360-97-8)

The compound (2Z)-2-(4-ethylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate (CAS No. 622360-97-8) is a synthetic organic molecule with a unique structural framework. Its molecular architecture combines a benzofuran core with a furan carboxylate moiety, making it a subject of interest in pharmaceutical and material science research. The presence of the (4-ethylphenyl)methylidene group further enhances its potential applications in specialized chemical synthesis.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their versatility in drug discovery and functional materials. Researchers are particularly intrigued by the Z-configuration of this compound, which may influence its biological activity and stability. The furan-2-carboxylate segment is also noteworthy, as furan derivatives are widely explored for their antimicrobial and anti-inflammatory properties. This aligns with current trends in green chemistry and sustainable synthesis, where eco-friendly intermediates are highly sought after.

The compound's CAS No. 622360-97-8 serves as a critical identifier in global chemical databases, ensuring accurate tracking and regulatory compliance. Its systematic name, (2Z)-2-(4-ethylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate, reflects its intricate bonding patterns and functional groups. Such detailed nomenclature is essential for researchers navigating structure-activity relationships (SAR) and molecular docking studies, which are pivotal in modern drug design.

From an industrial perspective, this compound's potential extends to advanced material science. Its conjugated system and aromatic rings make it a candidate for organic electronics, such as OLEDs or photovoltaic cells. The integration of benzofuran and furan units could contribute to tunable optoelectronic properties, a hot topic in renewable energy research. Additionally, its solubility and thermal stability are key parameters being evaluated for polymer additives and coating technologies.

In the context of AI-driven drug discovery, compounds like (2Z)-2-(4-ethylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate are often screened for bioactivity using machine learning models. This approach accelerates the identification of potential therapeutic agents, addressing pressing healthcare challenges such as antibiotic resistance and chronic diseases. The compound's structural features align with small-molecule inhibitors, a growing area of interest in precision medicine.

Environmental considerations are also paramount. The synthesis and application of 622360-97-8 must adhere to REACH and OECD guidelines to minimize ecological impact. Researchers are exploring catalytic methods to optimize its production, reducing waste and energy consumption. This resonates with the broader shift toward circular economy principles in the chemical industry.

In summary, (2Z)-2-(4-ethylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate (CAS No. 622360-97-8) represents a multifaceted compound with promising applications across pharmaceuticals, materials science, and sustainable chemistry. Its structural complexity and functional diversity make it a valuable subject for ongoing research and innovation.